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Introduction

lopromide is a widely used, non-ionic, iodinated X-ray contrast medium. Due to its high usage
and resistance to metabolism in the human body, it is frequently excreted unchanged and
enters the aquatic environment through wastewater.[1][2] Conventional wastewater treatment
plants (WWTPSs) often exhibit limited removal efficiency for lopromide, leading to its presence in
treated effluents and receiving surface waters.[3][4] Its persistence and potential for the
formation of toxic iodinated disinfection byproducts make its quantification in WWTP effluents a
critical aspect of environmental monitoring and risk assessment.[4]

This document provides detailed application notes and protocols for the quantification of
lopromide in WWTP effluents, focusing on modern analytical techniques.

Quantitative Data Summary

The concentration of lopromide in WWTP effluents can vary significantly depending on the
location, population served, and the prevalence of medical imaging procedures. The following
table summarizes reported concentrations from various studies.
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WWTP Effluent lopromide

Geographic Region Concentration (nglL) Reference
Europe (Germany) Up to 11,000 [3]

Europe (Germany) Median: 250 - 750 [3]

Europe (Spain) Up to 8,900 [5][6]

North America 11-82 [7]

Asia and Australia 8.8 -127 [7]

Portugal Up to 2,810 [2]

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of lopromide in

wastewater samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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